1-(4-Methylbenzoyl)-4-piperidone ethylene ketal

• Molecular Formula: C15H19NO3
• Molecular Weight: 261.32 g/mol
• IUPAC Name: 1,4-dioxa-8-azaspiro[4.5]decan-8-yl-(4-methylphenyl)methanone
• InChI: InChI=1S/C15H19NO3/c1-12-2-4-13(5-3-12)14(17)16-8-6-15(7-9-16)18-10-11-19-15/h2-5H,6-11H2,1H3
• InChI Key: NSOWKHUJCXQAGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)N2CCC3(CC2)OCCO3

Description

1-(4-Methylbenzoyl)-4-piperidone ethylene ketal is a useful research compound. Its molecular formula is C15H19NO3 and its molecular weight is 261.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-piperidone ethylene ketal (1.43 g, 10 mimol) and triethylamine (10 mmol, 1.4 ml) was added dropwise a solution of 4-methylbenzoyl chloride (1.55 g, 10 mmol) in ethyl acetate (20 ml) and the mixture stirred for 2 h. The mixture was washed twice with water followed by brine, dried over sodium sulphate and evaporated to give an off-white solid, m.p. 59°-61° C.